Cas no 1707367-83-6 (4-Methyl-6-(pyrrolidin-3-yloxy)pyrimidine hydrochloride)

• Product Name: 4-Methyl-6-(pyrrolidin-3-yloxy)pyrimidine hydrochloride
• CAS No: 1707367-83-6
• MF: C₉H₁₄ClN₃O
• MW: 215.679960727692
• CID: 5171575
• Update Time: 2025-10-29

4-Methyl-6-(pyrrolidin-3-yloxy)pyrimidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-6-(pyrrolidin-3-yloxy)pyrimidine hydrochloride

• Inchi： 1S/C9H13N3O.ClH/c1-7-4-9(12-6-11-7)13-8-2-3-10-5-8;/h4,6,8,10H,2-3,5H2,1H3;1H
• InChI Key： ZFDMPWLXGWXSOK-UHFFFAOYSA-N
• SMILES： C1(OC2CNCC2)C=C(C)N=CN=1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Additional information on 4-Methyl-6-(pyrrolidin-3-yloxy)pyrimidine hydrochloride

Introduction to 4-Methyl-6-(pyrrolidin-3-yloxy)pyrimidine hydrochloride (CAS No. 1707367-83-6)

4-Methyl-6-(pyrrolidin-3-yloxy)pyrimidine hydrochloride, identified by the CAS number 1707367-83-6, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the pyrimidine class, which is well-documented for its diverse biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of a methyl group at the 4-position and a pyrrolidin-3-yloxy moiety at the 6-position, contribute to its unique chemical properties and biological interactions. These structural attributes have positioned 4-Methyl-6-(pyrrolidin-3-yloxy)pyrimidine hydrochloride as a compound of interest in various research applications, including drug discovery and development.

The pyrimidine core is a fundamental scaffold in medicinal chemistry, renowned for its role in nucleic acid metabolism and as a key component in numerous pharmacologically active agents. The introduction of substituents such as the methyl group and the pyrrolidinyl ether side chain enhances the compound's interactability with biological targets, making it a versatile candidate for further investigation. The hydrochloride salt form of this compound improves its solubility in aqueous solutions, facilitating its use in biochemical assays and in vitro studies.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of 4-Methyl-6-(pyrrolidin-3-yloxy)pyrimidine hydrochloride with high precision. These computational studies suggest that the compound may exhibit inhibitory activity against certain enzymes and receptors implicated in diseases such as cancer and inflammation. The pyrrolidinyl moiety, in particular, has been shown to interact with specific amino acid residues in target proteins, modulating their function and potentially leading to therapeutic effects.

In vitro studies have begun to unravel the pharmacological profile of 4-Methyl-6-(pyrrolidin-3-yloxy)pyrimidine hydrochloride. Initial experiments indicate that this compound demonstrates moderate potency against several target enzymes, including kinases and phosphodiesterases. The structural analogs derived from this compound have been synthesized to optimize its pharmacokinetic properties, such as bioavailability and metabolic stability. These efforts are part of a broader strategy to develop next-generation therapeutics with improved efficacy and reduced side effects.

The synthesis of 4-Methyl-6-(pyrrolidin-3-yloxy)pyrimidine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions, have been employed to streamline the process. The use of chiral auxiliaries or catalysts has also been explored to achieve enantioselective synthesis, which is crucial for developing enantiopure pharmaceuticals with enhanced therapeutic profiles.

Current research is focused on evaluating the safety and efficacy of 4-Methyl-6-(pyrrolidin-3-yloxy)pyrimidine hydrochloride in preclinical models. Animal studies are being conducted to assess its toxicity profile, pharmacokinetics, and potential therapeutic benefits. These studies are essential for determining the appropriate dosage regimens and identifying any adverse effects before human trials can commence. The outcomes of these preclinical investigations will provide valuable insights into the compound's potential as a drug candidate.

The integration of high-throughput screening (HTS) technologies has accelerated the discovery process for compounds like 4-Methyl-6-(pyrrolidin-3-yloxy)pyrimidine hydrochloride. HTS allows researchers to rapidly test thousands of compounds against various biological targets, identifying those with promising activity. This approach has been instrumental in identifying novel lead compounds that can be further optimized through structure-based drug design. The combination of HTS with computational modeling provides a powerful platform for drug discovery innovation.

The role of 4-Methyl-6-(pyrrolidin-3-yloxy)pyrimidine hydrochloride in addressing unmet medical needs remains an area of active investigation. Researchers are exploring its potential applications in treating conditions such as autoimmune diseases, neurodegenerative disorders, and infectious diseases. The compound's ability to modulate key biological pathways makes it a valuable tool for understanding disease mechanisms and developing targeted therapies. As our understanding of biology continues to evolve, new opportunities for utilizing 4-Methyl-6-(pyrrolidin-3-yloxy)pyrimidine hydrochloride are likely to emerge.

Future directions in the study of 4-Methyl-6-(pyrrolidin-3-yloxy)pyrimidine hydrochloride include exploring its mechanism of action at a molecular level through advanced biophysical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These techniques provide detailed insights into how the compound interacts with its biological targets, offering a foundation for rational drug design. Additionally, investigating the compound's potential as an adjuvant therapy alongside existing treatments could expand its therapeutic utility.

The development of novel pharmaceuticals is often hindered by challenges such as poor solubility, rapid metabolism, or off-target effects. However, 4-Methyl-6-(pyrrolidin-3-yloxy)pyrimidine hydrochloride has shown promise in overcoming some of these hurdles due to its optimized physicochemical properties. Continued research efforts are aimed at addressing remaining challenges through innovative synthetic strategies and formulation approaches. The goal is to translate laboratory discoveries into safe and effective treatments that improve patient outcomes.

In conclusion,4-Methyl-6-(pyrrolidin-3-yloxy)pyrimidine hydrochloride (CAS No. 1707367-83-6) represents a significant advancement in pharmaceutical chemistry with broad applications across multiple therapeutic areas. Its unique structural features, combined with promising preclinical results, position it as a compound worthy of further investigation. As research progresses,4-Methyl-6-(pyrrolidin-3-yloxy)pyrimidine hydrochloride holds the potential to contribute substantially to the development of new treatments that address critical unmet medical needs.